10.1039/C2JM34101H | Ultra-broad near-infrared photoluminescence from crystalline (K-crypt)2Bi2 containing [Bi2]2− dimers†

Ultra-broad near-infrared photoluminescence from crystalline (K-crypt)2Bi2 containing [Bi2]2− dimers†

Journal of Materials Chemistry Pub Date: 2012-08-16 DOI: 10.1039/C2JM34101H

Abstract

For the first time, we report that a single crystal of (K-crypt)₂Bi₂ containing [Bi₂]²⁻ displays ultra-broad near-infrared photoluminescence (PL) peaking at around 1190 nm and having a full width at the half maximum of 212 nm, stemming from the inherent electronic transitions of [Bi₂]²⁻. The results not only add to the number of charged Bi species with luminescence, but also deepen the understanding of Bi-related near-infrared emission behavior and lead to the reconsideration of the fundamentally important issue of Bi-related PL mechanisms in some material systems such as bulk glasses, fibers, and conventional optical crystals.

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Journal Name：Journal of Materials Chemistry

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